Methyl 3-(isopropylamino)-4-nitrobenzoate

• IUPAC Name: methyl 4-nitro-3-(propan-2-ylamino)benzoate
• InChI: InChI=1S/C11H14N2O4/c1-7(2)12-9-6-8(11(14)17-3)4-5-10(9)13(15)16/h4-7,12H,1-3H3
• InChI Key: BTXXKLFDNHKKPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC(=C1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C11H14N2O4
• DSSTOX Substance ID: DTXSID001180009
• Molecular Weight: 238.24 g/mol
• CAS RN: 1400645-23-9

Description

“Methyl 3-(isopropylamino)-4-nitrobenzoate” is likely an organic compound containing a nitro group (-NO2) and an isopropylamino group (-NHCH(CH3)2) attached to a benzene ring. The benzene ring is also likely esterified with a methyl group (-COOCH3). This suggests that the compound could have properties common to nitroaromatics and esters.

Molecular Structure Analysis

The molecular structure would likely feature a benzene ring substituted with a nitro group, an isopropylamino group, and a methyl ester. The exact structure would depend on the positions of these substituents on the benzene ring.

Chemical Reactions Analysis

As a nitroaromatic compound, “Methyl 3-(isopropylamino)-4-nitrobenzoate” might undergo reactions typical of this class of compounds, such as reduction of the nitro group. The ester group could undergo hydrolysis, transesterification, and other reactions typical of esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Nitroaromatics are often dense, with a relatively high melting point, and can be explosive. Esters generally have pleasant odors and are often liquids at room temperature.

Scientific Research Applications

Solubility and Thermodynamics

• Solubility in Organic Solvents : Methyl 3-(isopropylamino)-4-nitrobenzoate's solubility in various organic solvents has been a subject of study. For example, the solubility of 3-methyl-4-nitrobenzoic acid, a closely related compound, was examined in different solvents like ethanol, acetone, and N,N-dimethylformamide. This kind of research is crucial for optimizing the purification processes of these compounds (Wu, Di, Zhang, & Zhang, 2016).

• Thermodynamic Modeling : Studies like the thermodynamic modeling of 3-methyl-4-nitrobenzoic acid in various solvents provide insights into the dissolution process and the interactions between the compound and solvents. This information is valuable in both synthesis and formulation of these types of compounds (He, Zheng, Farajtabar, & Zhao, 2018).

Crystallography and Molecular Structure

• Hydrogen Bonding in Molecular Structure : The study of isomeric forms of similar compounds, like methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, reveals the importance of hydrogen bonding in determining molecular structure. This research is fundamental in understanding the physical and chemical properties of these molecules (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Chemical Synthesis and Reactions

• Synthesis Techniques : The synthesis of similar compounds, like 4-amino-3-nitrobenzoic acid methyl ester, provides a template for understanding how methyl 3-(isopropylamino)-4-nitrobenzoate might be synthesized. These methods are crucial for the production of the compound in a laboratory setting (Kam, Levonis, & Schweiker, 2020).

• Oxidation Reactions : Studies on the oxidation of related compounds give insights into potential reactions that methyl 3-(isopropylamino)-4-nitrobenzoate might undergo. For instance, the oxidation of 2,4-(dimethylnitrobenzene) to 3-methyl-4-nitrobenzoic acid shows how molecular transformations can be achieved (Cai & Shui, 2005).

Advanced Applications

• Molecular Imaging : Compounds like 4-[(18)F]fluoro-N-[4-[6-(isopropylamino)pyrimidin-4-yl]-1,3-thiazol-2-yl]-N-methylbenzamide, which is structurally similar, have been developed for PET imaging of metabotropic glutamate receptor subtype 1. This indicates potential for methyl 3-(isopropylamino)-4-nitrobenzoate in molecular imaging applications (Yamasaki et al., 2011).

• Biological Activity : The investigation of similar compounds' biological activity, such as the beta-adrenoceptor inhibition study of 1-isopropylamino-3-phenoxypropan-2-ol analogues, can provide a basis for understanding how methyl 3-(isopropylamino)-4-nitrobenzoate might interact biologically (Barrett & Wale, 1970).

Mechanism of Action

Without specific context (such as biological activity), it’s hard to define a “mechanism of action” for a chemical compound.

Safety and Hazards

Handling nitroaromatic compounds requires caution, as they can be explosive. Esters are generally considered safe, although they can be irritants and are often flammable.